Cas no 2228296-93-1 (5-(quinolin-4-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(quinolin-4-yl)-1,3-oxazolidin-2-one
• CAS No: 2228296-93-1
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 6069855
• PubChem ID: 165610341
• Update Time: 2025-05-25

5-(quinolin-4-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(quinolin-4-yl)-1,3-oxazolidin-2-one
• EN300-1746052
• 2228296-93-1

• Inchi： 1S/C12H10N2O2/c15-12-14-7-11(16-12)9-5-6-13-10-4-2-1-3-8(9)10/h1-6,11H,7H2,(H,14,15)
• InChI Key： VZUJLXWPXQAPNW-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=CN=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.2Ų

Additional information on 5-(quinolin-4-yl)-1,3-oxazolidin-2-one

Introduction to 5-(quinolin-4-yl)-1,3-oxazolidin-2-one (CAS No. 2228296-93-1)

5-(quinolin-4-yl)-1,3-oxazolidin-2-one, identified by its Chemical Abstracts Service (CAS) number 2228296-93-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic scaffold combines the structural features of quinoline and oxazolidinone moieties, making it a versatile intermediate for the development of bioactive molecules. The compound has garnered attention due to its potential applications in drug discovery, particularly in the design of novel therapeutic agents targeting various diseases.

The quinolin-4-yl substituent in the molecular structure imparts unique electronic and steric properties, which can influence the binding affinity and selectivity of the compound towards biological targets. Quinoline derivatives are well-documented for their pharmacological activities, including antimicrobial, antimalarial, and anticancer effects. The integration of this moiety with the 1,3-oxazolidin-2-one ring system creates a framework that is conducive to further functionalization, enabling the synthesis of a diverse library of derivatives with tailored biological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for protein-protein interactions (PPIs), which play a crucial role in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. The 5-(quinolin-4-yl)-1,3-oxazolidin-2-one scaffold has been explored as a potential lead compound for inhibiting specific PPIs due to its ability to modulate protein conformations and disrupt aberrant interactions. Preliminary studies have demonstrated its efficacy in preclinical models, highlighting its promise as a therapeutic candidate.

The 1,3-oxazolidin-2-one ring is another key feature of this compound, known for its stability and ability to engage in hydrogen bonding interactions with biological targets. This moiety has been widely utilized in the design of peptidomimetics and kinase inhibitors. The combination of quinoline and oxazolidinone functionalities in 5-(quinolin-4-yl)-1,3-oxazolidin-2-one creates a balanced pharmacophore that can be optimized for improved pharmacokinetic profiles and target specificity.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates like 5-(quinolin-4-yl)-1,3-oxazolidin-2-one for drug development. Molecular docking studies have revealed that this compound can interact with key residues in target proteins, suggesting its potential as an inhibitor. Additionally, structural modifications based on virtual screening have led to the identification of analogs with enhanced binding affinity and reduced toxicity.

The synthesis of 5-(quinolin-4-yl)-1,3-oxazolidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted quinoline derivatives and oxazolidinone precursors under acidic or basic catalysis. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales.

The pharmacological profile of 5-(quinolin-4-yl)-1,3-oxazolidin-2-one has been extensively studied in vitro using various bioassays. These studies have shown that the compound exhibits inhibitory activity against several enzymes and receptors relevant to human health. Notably, it has demonstrated potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are involved in signal transduction pathways mediating physiological processes such as pain perception, neurotransmission, and hormone regulation.

In vivo studies have further corroborated the therapeutic potential of 5-(quinolin-4-y l)-1,3 oxazolidin -2 -one. Animal models of inflammation and cancer have shown that treatment with this compound leads to significant reductions in disease progression markers. These findings support its further development as a novel therapeutic agent for conditions characterized by aberrant PPIs or dysregulated signaling pathways.

The chemical stability and solubility profile of 5-(quinolin -4 -y l)-1 ,3 -ox az oli din -2 -o ne are critical factors influencing its formulation and delivery. The compound exhibits good stability under physiological conditions but may require protective measures such as buffering or encapsulation to enhance its bioavailability. Formulation strategies aimed at improving solubility and targeting have been explored to optimize its pharmacological efficacy.

The future prospects for 5-(quinolin -4 -y l)-1 ,3 -ox az oli din -2 -o ne lie in its exploration as a scaffold for structure-based drug design. By leveraging computational tools and experimental data, researchers can identify structural features responsible for its biological activity and engineer derivatives with improved properties. Additionally, combination therapies involving this compound with other drugs may offer synergistic effects that enhance therapeutic outcomes.

In conclusion,5-(quinolin -4 -y l)-1 ,3 -ox az oli din -2 -o ne (CAS No. 2228296 93 1) represents a promising candidate for drug development due to its unique structural features and demonstrated biological activity. Its potential applications span multiple therapeutic areas, making it a valuable asset in the quest for novel treatments for human diseases.